Cas no 1517-96-0 (5(4H)-Isoxazolone, 3-methyl-)

• Product Name: 5(4H)-Isoxazolone, 3-methyl-
• CAS No: 1517-96-0
• MF: C₄H₅NO₂
• MW: 99.0880010128021
• CID: 1328914
• PubChem ID: 535031
• Update Time: 2025-04-20

5(4H)-Isoxazolone, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• 5(4H)-Isoxazolone, 3-methyl-
• 3-methylisoxazolin-5-one
• 3-methyl-2-isoxazolin-5-one
• InChI=1/C4H5NO2/c1-3-2-4(6)7-5-3/h2H2,1H
• 3-Methyl-5(4H)-isoxazolone
• 3-methyl-4H-1,2-oxazol-5-one
• DTXSID10336625
• 3-Methyl-isoxazol-5(4H)-one
• 3-Methyl-5(4H)-isoxazolone #
• AKOS016353157
• F87652
• 3-methylisoxazol-5(4H)-one
• 3-methyl-4h-isoxazol-5-one
• DB-194192
• 1517-96-0

• Inchi： 1S/C4H5NO2/c1-3-2-4(6)7-5-3/h2H2,1H3
• InChI Key： PYUQCOIVVOLGJK-UHFFFAOYSA-N
• SMILES： O1C(CC(C)=N1)=O

Computed Properties

• Exact Mass: 99.03205
• Monoisotopic Mass: 99.032028402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Isoxazolines Isoxazolinones